2-bromo-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C22H26BrN3O2/c1-25-9-8-17-14-16(6-7-20(17)25)21(26-10-12-28-13-11-26)15-24-22(27)18-4-2-3-5-19(18)23/h2-7,14,21H,8-13,15H2,1H3,(H,24,27)
• InChI Key: YDFQIMJEXKZIHD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=CC=C3Br)N4CCOCC4
• Molecular Formula: C22H26BrN3O2
• Molecular Weight: 444.4 g/mol

Description

The compound “2-bromo-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide” is a complex organic molecule. It contains an indole ring, which is a common structure in many biologically active compounds. The compound also contains a morpholino group and a benzamide group.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• Conformationally Restricted Analogues and Receptor Affinity : Research has focused on synthesizing conformationally restricted derivatives of related compounds, aiming to enhance their affinities for specific receptors such as the dopamine D-2 receptor. For example, the study of cyclic benzamides, including phthalimides and isoindolinones, did not observe enhanced affinities to the dopamine D-2 receptor, indicating the complexity of designing compounds with desired receptor affinities (Norman, Kelley, & Hollingsworth, 1993).

• Antimicrobial Applications : The design and synthesis of new 1,2,4-triazole derivatives containing the morpholine moiety have been reported to show good or moderate antimicrobial activity, highlighting the potential of structurally similar compounds in antimicrobial research (Sahin et al., 2012).

Catalysis and Synthetic Applications

• Catalysed Synthesis of Substituted Isoindolinones : A Cu(I)-catalysed synthesis involving 2-bromo substrates, including benzamides, has been developed for the creation of substituted isoindolinones, indicating the utility of related compounds in synthetic organic chemistry (Gogoi et al., 2014).

• Copper(II) Chloride Complex Synthesis : The synthesis of complexes involving (2-bromophenyl)thioacetic acid morpholide showcases the role of similar structures in the formation of complexes with potential applications in materials science and coordination chemistry (Petrov et al., 2020).

Polymer Science and Materials Chemistry

• Synthesis of Biodegradable Polyesteramides : Research into morpholine-2,5-dione derivatives for the synthesis of polyesteramides with pendant functional groups highlights the relevance of structurally similar compounds in the development of new materials with potential biomedical applications (Veld, Dijkstra, & Feijen, 1992).

Organic Synthesis and Medicinal Chemistry

• Library of Methyleneisoindolinones : Efficient synthesis of a (Z)-3-methyleneisoindolin-1-one library using catalysis underlines the versatility of related compounds in the creation of diverse organic libraries for screening in drug discovery and development (Zhang et al., 2013).